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Compound of Interest

Compound Name: Dibromoiodomethane

Cat. No.: B121520

An In-Depth Technical Guide to the Physical Properties of Dibromoiodomethane

For researchers, scientists, and drug development professionals, a thorough understanding of
the physical properties of chemical compounds is fundamental. Dibromoiodomethane
(CHBr2l), a trihalomethane, is of interest due to its presence as a disinfection byproduct in
drinking water and its potential applications in organic synthesis. This guide provides a detailed
overview of its key physical properties, namely its boiling point and density, along with the
experimental protocols for their determination.

Physical Properties of Dibromoiodomethane

The boiling point and density are critical parameters for the purification, handling, and
application of dibromoiodomethane. These properties are summarized in the table below.

Physical Property Value Units
Boiling Point 185.9 °C
Density 3.3 g/cm3

Experimental Protocols for Physical Property
Determination
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Accurate determination of physical properties is crucial for the characterization of a compound.
The following sections detail the standard experimental methodologies for measuring the
boiling point and density of a liquid compound such as dibromoiodomethane.

Boiling Point Determination: The Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a small quantity of a liquid.[1][2][3]

Apparatus:

e Thiele tube

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube

e Heating oil (e.g., mineral oil)

e Bunsen burner or other heat source
e Stand and clamp

Procedure:

A small amount of dibromoiodomethane (a few milliliters) is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e This assembly is then placed into a Thiele tube containing heating oil, ensuring the rubber
band or attachment is above the oil level to prevent degradation from heat.[1]
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e The side arm of the Thiele tube is gently heated, allowing for even heat distribution through
convection currents in the oil.[3]

e As the temperature rises, air trapped in the capillary tube will slowly be expelled.

e When the boiling point of the dibromoiodomethane is reached, a rapid and continuous
stream of bubbles will emerge from the open end of the capillary tube.

« At this point, heating is discontinued.

e The liquid will begin to cool, and the stream of bubbles will slow down and eventually stop.
The exact temperature at which the liquid enters the capillary tube is recorded as the boiling
point.

Density Determination: The Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, used to determine the
density of a liquid with high precision.

Apparatus:

Pycnometer (volumetric flask with a ground-glass stopper containing a capillary tube)

Analytical balance (accurate to at least 0.001 g)

Thermometer

Water bath (for temperature control)
Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately measured on an
analytical balance (m_pycnometer).

e The pycnometer is then filled with distilled water of a known temperature and density, and its
mass is measured again (m_pycnometer+water). The volume of the pycnometer can then be
calculated.
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e The pycnometer is emptied, dried completely, and then filled with dibromoiodomethane.
o The filled pycnometer is placed in a water bath to bring it to a constant, known temperature.

e The mass of the pycnometer filled with dibromoiodomethane is then accurately measured
(m_pycnometer+liquid).

e The mass of the dibromoiodomethane is determined by subtracting the mass of the empty
pycnometer (m_liquid = m_pycnometer+liquid - m_pycnometer).

o The density of the dibromoiodomethane is calculated by dividing its mass by the volume of
the pycnometer.

Workflow for Physical Property Validation

The following diagram illustrates a generalized workflow for the determination and validation of
the physical properties of a synthesized chemical compound like dibromoiodomethane.
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Caption: Workflow for the experimental determination and validation of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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